Cas no 2137531-63-4 (rac-tert-butyl N-[(1R,2R)-2-(2-oxopropyl)cyclohexyl]carbamate)

• Product Name: rac-tert-butyl N-[(1R,2R)-2-(2-oxopropyl)cyclohexyl]carbamate
• CAS No: 2137531-63-4
• MF: C₁₄H₂₅NO₃
• MW: 255.353204488754
• CID: 5934331
• PubChem ID: 165464429
• Update Time: 2025-06-09

rac-tert-butyl N-[(1R,2R)-2-(2-oxopropyl)cyclohexyl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2137531-63-4
• rac-tert-butyl N-[(1R,2R)-2-(2-oxopropyl)cyclohexyl]carbamate
• EN300-796598

• Inchi： 1S/C14H25NO3/c1-10(16)9-11-7-5-6-8-12(11)15-13(17)18-14(2,3)4/h11-12H,5-9H2,1-4H3,(H,15,17)/t11-,12-/m0/s1
• InChI Key： XUOUAXXCHGHWIB-RYUDHWBXSA-N
• SMILES： O(C(C)(C)C)C(N[C@H]1CCCC[C@H]1CC(C)=O)=O

Computed Properties

• Exact Mass: 255.18344366g/mol
• Monoisotopic Mass: 255.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 55.4Ų

Additional information on rac-tert-butyl N-[(1R,2R)-2-(2-oxopropyl)cyclohexyl]carbamate

Comprehensive Overview of rac-tert-butyl N-[(1R,2R)-2-(2-oxopropyl)cyclohexyl]carbamate (CAS No. 2137531-63-4)

The compound rac-tert-butyl N-[(1R,2R)-2-(2-oxopropyl)cyclohexyl]carbamate (CAS No. 2137531-63-4) is a chiral carbamate derivative with significant potential in pharmaceutical and organic synthesis. Its unique structural features, including the tert-butyl group and the cyclohexyl ring, make it a valuable intermediate for drug discovery and development. Researchers and chemists are increasingly interested in this compound due to its stereochemical properties and versatility in asymmetric synthesis.

One of the key reasons for the growing interest in rac-tert-butyl N-[(1R,2R)-2-(2-oxopropyl)cyclohexyl]carbamate is its role in the synthesis of bioactive molecules. The compound's carbamate functionality is particularly noteworthy, as it is commonly found in drugs targeting neurological and metabolic disorders. Recent studies have highlighted its potential in the development of enzyme inhibitors and receptor modulators, aligning with the current trend of precision medicine and targeted therapies.

From a synthetic chemistry perspective, the rac (racemic) form of this compound offers opportunities for chiral resolution and enantioselective transformations. The presence of the 2-oxopropyl moiety adds reactivity, enabling further functionalization. This makes CAS No. 2137531-63-4 a versatile building block for constructing complex molecular architectures, a topic frequently searched by organic chemists and pharmaceutical researchers.

In the context of green chemistry, rac-tert-butyl N-[(1R,2R)-2-(2-oxopropyl)cyclohexyl]carbamate has also garnered attention. With sustainability becoming a priority in chemical manufacturing, researchers are exploring eco-friendly synthetic routes for such intermediates. Questions like "How to synthesize carbamates sustainably?" or "What are the green alternatives for chiral intermediates?" are trending in academic and industrial forums, further emphasizing the relevance of this compound.

Another area of interest is the compound's potential applications in agrochemicals. The cyclohexyl and carbamate groups are often found in herbicides and fungicides, making CAS No. 2137531-63-4 a candidate for novel crop protection agents. This aligns with the global demand for safer and more efficient agricultural chemicals, a hot topic in both scientific and regulatory circles.

Analytical characterization of rac-tert-butyl N-[(1R,2R)-2-(2-oxopropyl)cyclohexyl]carbamate is another critical aspect. Advanced techniques such as NMR, HPLC, and mass spectrometry are essential for confirming its purity and stereochemistry. Researchers often search for "HPLC methods for chiral carbamates" or "NMR data for cyclohexyl derivatives," underscoring the need for detailed analytical protocols.

In summary, rac-tert-butyl N-[(1R,2R)-2-(2-oxopropyl)cyclohexyl]carbamate (CAS No. 2137531-63-4) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and synthetic chemistry. Its structural complexity and functional groups make it a subject of ongoing research, particularly in the realms of chiral synthesis and sustainable chemistry. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing molecular innovation.